Cas no 100446-37-5 (4-(E)-2-Nitroethenylpyridine)

• Product Name: 4-(E)-2-Nitroethenylpyridine
• CAS No: 100446-37-5
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 124099
• PubChem ID: 709374
• Update Time: 2025-11-02

4-(E)-2-Nitroethenylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-[(1E)-2-nitroethenyl]-
• 4-(2-nitroethenyl)pyridine
• Pyridine, 4-(2-nitroethenyl)-, (E)- (9CI)
• (E)-4-(2-nitrovinyl)pyridine
• (nitro-2-ethenyl)-4-pyridine
• 4-(2-NITROVINYL)PYRIDINE
• 4-[(E)-2-nitrovinyl]pyridine
• A800206
• AC1LEB59
• SureCN940946
• 100446-37-5
• CS-0287142
• AKOS010878640
• 157765-25-8
• 4-[(E)-2-nitroethenyl]pyridine
• NS-01145
• Pyridine,4-(2-nitrovinyl)-
• EN300-725183
• MFCD11878108
• SCHEMBL940945
• F74079
• AKOS017433824
• 4-(E)-2-Nitroethenylpyridine

• Inchi： 1S/C7H6N2O2/c10-9(11)6-3-7-1-4-8-5-2-7/h1-6H/b6-3+
• InChI Key： MUHDOWRKJXJUNC-ZZXKWVIFSA-N
• SMILES： [O-][N+](/C=C/C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 150.042927g/mol
• Monoisotopic Mass: 150.042927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 150.13g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-(E)-2-Nitroethenylpyridine

4-(E)-2-Nitroethenylpyridine (CAS 100446-37-5): A Versatile Nitrovinylpyridine Derivative with Emerging Applications

4-(E)-2-Nitroethenylpyridine (CAS 100446-37-5), also known as trans-2-nitrovinylpyridine or E-2-nitro-1-(pyridin-4-yl)ethene, represents an important class of nitrovinyl aromatic compounds that has gained significant attention in modern synthetic chemistry and materials science. This nitrovinylpyridine derivative features a distinctive molecular structure combining a pyridine ring with a nitroethylene moiety, creating unique electronic properties that make it valuable for various applications.

The compound's chemical structure consists of a pyridine ring at the 4-position connected to a nitroethenyl group in the E-configuration. This specific arrangement contributes to its molecular polarity and electron-accepting characteristics, which are currently being explored in advanced material development. Recent studies highlight its potential in organic electronics, particularly as a building block for photoactive materials and molecular sensors, aligning with growing interest in sustainable technologies.

From a synthetic chemistry perspective, 4-(E)-2-Nitroethenylpyridine serves as a valuable intermediate for constructing more complex heterocyclic systems. Its reactivity patterns have been extensively studied, particularly in [1,3]-dipolar cycloadditions and Michael addition reactions. These transformations enable the creation of diverse nitrogen-containing heterocycles, which are crucial scaffolds in pharmaceutical research and agrochemical development.

The physical properties of CAS 100446-37-5 include a molecular weight of 150.13 g/mol and characteristic absorption in the UV-visible spectrum due to its conjugated π-system. These optical properties make it interesting for applications in light-harvesting materials and fluorescence-based sensors, areas that are currently receiving substantial research attention in renewable energy and environmental monitoring technologies.

In material science applications, researchers are investigating 4-(E)-2-Nitroethenylpyridine as a potential component in organic semiconductors and nonlinear optical materials. Its electron-deficient nature and planar structure make it suitable for designing charge-transfer complexes, which are essential for developing next-generation electronic devices. This aligns with current market demands for more efficient and environmentally friendly electronic components.

The compound's synthetic accessibility from commercially available starting materials has contributed to its growing popularity in research laboratories. Standard preparation methods typically involve condensation reactions between 4-pyridinecarboxaldehyde and nitroalkanes, followed by careful purification to obtain the pure E-isomer. Recent advances in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact.

Quality control of 4-(E)-2-Nitroethenylpyridine typically involves analytical techniques such as HPLC analysis, 1H NMR spectroscopy, and mass spectrometry to ensure purity and confirm the E-configuration. The compound is generally stable under standard storage conditions, though protection from prolonged light exposure is recommended to maintain its chemical integrity.

Current research trends involving CAS 100446-37-5 include explorations of its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. These applications leverage its nitrogen donor atoms and conjugated system to create materials with tailored porosity and electronic properties. Such developments respond to increasing interest in smart materials for gas storage, separation technologies, and catalytic applications.

From a commercial perspective, the demand for nitrovinylpyridine derivatives like 4-(E)-2-Nitroethenylpyridine has been steadily growing, particularly in academic and industrial research settings. Suppliers typically offer this compound in various quantities, with purity grades ranging from 95% to 99%, catering to different application requirements. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment in laboratory settings.

The future outlook for 4-(E)-2-Nitroethenylpyridine appears promising, with potential expansions into new application areas such as bioimaging probes and photoresponsive materials. As research continues to uncover novel properties and applications for this versatile compound, its importance in both fundamental studies and applied research is expected to grow significantly in the coming years.